Cas no 348163-35-9 (2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide
• CAS No: 348163-35-9
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5447086
• Update Time: 2025-05-22

2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide

• Inchi： 1S/C15H16N2O2/c1-11-4-3-5-14(16-11)17-15(18)10-12-6-8-13(19-2)9-7-12/h3-9H,10H2,1-2H3,(H,16,17,18)
• InChI Key： NSAKKKGBIAHXPY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)CC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide

Research Brief on 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide (CAS: 348163-35-9)

2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide (CAS: 348163-35-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, which include a methoxyphenyl and a methylpyridinyl moiety, make it an interesting candidate for further investigation in various biological contexts.

Recent studies have focused on the synthesis and optimization of 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The study highlighted the importance of the methoxy group in enhancing the compound's stability and bioavailability. Additionally, computational modeling has been employed to predict the compound's binding affinity to various biological targets, suggesting potential interactions with enzymes and receptors involved in inflammatory and neurodegenerative pathways.

Pharmacological evaluations of 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide have revealed promising results. In vitro studies demonstrated its efficacy as a modulator of specific kinase pathways, which are critical in cancer cell proliferation. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of certain kinases with minimal off-target effects, making it a potential candidate for targeted cancer therapies. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life.

The therapeutic potential of 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide extends beyond oncology. Recent research has explored its anti-inflammatory and neuroprotective properties. A 2023 study in European Journal of Pharmacology found that the compound significantly reduced markers of neuroinflammation in a mouse model of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders. These findings are particularly noteworthy given the limited treatment options currently available for such conditions.

Despite these promising results, challenges remain in the development of 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide as a drug candidate. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these aspects while retaining the compound's beneficial pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)acetamide (CAS: 348163-35-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and demonstrated biological activities make it a valuable subject for further research in drug discovery and development. Future studies should prioritize addressing the current limitations and exploring its full range of applications in medicine.